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Abstract
Lithium peroxide (Li₂O₂) presents a compelling solution for air revitalization in enclosed

environments such as spacecraft and submarines. Its primary advantage lies in its dual

functionality: the absorption of carbon dioxide (CO₂) and the simultaneous generation of

breathable oxygen (O₂). This application note details the underlying chemistry, performance

characteristics, and critical operational parameters of lithium peroxide-based air revitalization

systems. Furthermore, it provides comprehensive experimental protocols for the evaluation of

lithium peroxide canisters and summarizes key performance data in a comparative format. This

document is intended for researchers, scientists, and engineers involved in the development of

life support systems.

Introduction
The maintenance of a habitable atmosphere in sealed environments like spacecraft and

submarines is paramount for crew survival and mission success. Air revitalization systems are

critical components of environmental control and life support systems (ECLSS), responsible for

removing metabolic CO₂ and replenishing O₂. While various technologies exist for this purpose,

non-regenerative chemical scrubbers are often employed for their simplicity and reliability,

particularly in contingency scenarios or shorter-duration missions.
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Lithium hydroxide (LiOH) has been a traditional choice for CO₂ scrubbing; however, it

necessitates a separate system for oxygen supply.[1] Lithium peroxide offers a significant

advantage by combining both functions into a single chemical reaction, leading to potential

savings in mass and volume.[2] The overall reaction of lithium peroxide with carbon dioxide is

as follows:

2Li₂O₂ + 2CO₂ → 2Li₂CO₃ + O₂

This reaction highlights the theoretical potential of Li₂O₂ to not only remove CO₂ but also to

produce O₂. The efficiency and kinetics of this process are, however, highly dependent on

various factors, including the presence of water vapor and catalysts.

Chemical Pathways and Mechanisms
The reaction of lithium peroxide with carbon dioxide is more complex than the single-step

equation suggests and is significantly influenced by the presence of water vapor. Moisture is

essential for the reaction to proceed efficiently. One proposed mechanism involves the initial

reaction of lithium peroxide with water to form lithium hydroxide and hydrogen peroxide.[2] The

lithium hydroxide then reacts with carbon dioxide, while the hydrogen peroxide decomposes to

release oxygen. The key reactions in the presence of moisture are:

Li₂O₂ + 2H₂O → 2LiOH + H₂O₂

2LiOH + CO₂ → Li₂CO₃ + H₂O[1]

2H₂O₂ → 2H₂O + O₂

The presence of catalysts, such as nickel sulfate, can promote the decomposition of hydrogen

peroxide, thereby enhancing the oxygen release rate.[2]

Caption: Chemical pathways for air revitalization using lithium peroxide.

Performance Data
The performance of lithium peroxide as an air revitalization agent is influenced by factors such

as its bulk density, the presence of a catalyst, and the operating temperature of the reaction

bed. The following tables summarize key performance data from experimental evaluations.
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Table 1: Performance of Catalyzed vs. Uncatalyzed Lithium Peroxide

Parameter
Catalyzed Li₂O₂ (Low Bulk
Density)

Uncatalyzed Li₂O₂ (Low
Bulk Density)

CO₂ Removal Duration
> 2 hours for outlet pCO₂ to

rise from 0.5 to 4.0 mmHg

Shorter duration, more rapid

breakthrough

Oxygen Generation Enhanced Lower rate

Operating Temperature
High bed temperatures noted

(>600°F)
Lower bed temperatures

Catalyst 2% Nickel Sulfate None

Data sourced from experimental evaluations for portable life support systems.[2]

Table 2: Comparison of Lithium Peroxide and Lithium Hydroxide Systems

Parameter
Lithium Peroxide (Li₂O₂)
System

Lithium Hydroxide (LiOH)
System

Functionality
CO₂ removal and O₂

generation
CO₂ removal only

System Mass
Lighter (e.g., 4.3 lbs lighter for

a 4-hour mission)

Heavier (requires separate O₂

supply)

System Volume
Smaller (e.g., 80 in³ smaller for

a 4-hour mission)
Larger

Primary Reaction
2Li₂O₂ + 2CO₂ → 2Li₂CO₃ +

O₂
2LiOH + CO₂ → Li₂CO₃ + H₂O

Comparison based on a 4-hour mission with an average metabolic rate of 2000 BTU/hr.[2]

Experimental Protocols
The following is a generalized protocol for the experimental evaluation of a lithium peroxide

canister for air revitalization, based on established testing methodologies.
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Objective: To determine the carbon dioxide absorption capacity and oxygen generation rate of

a lithium peroxide canister under simulated operational conditions.

Materials and Equipment:

Lithium peroxide canister of defined geometry and packing density.

Gas supply of a known CO₂ concentration in an inert gas (e.g., nitrogen) or air, with

controlled humidity.

Mass flow controllers to regulate gas flow rates.

A test chamber or housing for the canister.

Temperature sensors (thermocouples) placed within the canister bed.

CO₂ and O₂ gas analyzers for continuous monitoring of inlet and outlet gas concentrations.

A data acquisition system to log all sensor readings.

A back-pressure regulator to maintain system pressure.

Safety equipment for handling reactive chemicals.

Experimental Workflow Diagram:

Caption: Experimental workflow for evaluating a lithium peroxide canister.

Procedure:

System Preparation:

Prepare a gas mixture with the desired CO₂ concentration and relative humidity.

Install the lithium peroxide canister into the test chamber, ensuring a leak-tight seal.

Place thermocouples at various points within the canister bed to monitor the temperature

profile.
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Calibrate the CO₂ and O₂ analyzers using standard gas mixtures.

Test Initiation:

Initiate the flow of the prepared gas mixture through the canister at a predetermined flow

rate, simulating the operational environment.

Begin recording data from all sensors, including inlet and outlet gas concentrations,

temperatures, and pressure drop across the canister.

Monitoring:

Continuously monitor the outlet CO₂ concentration. The "breakthrough point" is defined as

the time when the outlet CO₂ concentration reaches a predefined upper limit (e.g., 0.5% or

3.8 torr).

Monitor the temperature within the canister bed. A significant temperature increase is

expected due to the exothermic nature of the reaction.

Test Conclusion:

The test is concluded when the breakthrough point is reached, or after a predetermined

duration.

Stop the flow of the reactant gas and purge the system with an inert gas.

Data Analysis:

Integrate the difference between the inlet and outlet CO₂ concentrations over time to

calculate the total mass of CO₂ absorbed.

Integrate the difference between the outlet and inlet O₂ concentrations over time to

calculate the total mass of O₂ generated.

Analyze the temperature profile to understand the reaction front progression and thermal

characteristics of the canister.

Conclusion
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Lithium peroxide is a highly effective, dual-purpose chemical for air revitalization in life support

systems, offering advantages in terms of mass and volume savings over traditional lithium

hydroxide systems.[2] The performance of lithium peroxide is critically dependent on

operational parameters, particularly humidity and temperature, and can be enhanced through

the use of catalysts. The provided experimental protocols offer a framework for the systematic

evaluation of lithium peroxide canisters to ensure their suitability for specific mission

requirements. Further research and development can focus on optimizing canister design,

catalyst formulations, and thermal management to maximize the efficiency and longevity of

lithium peroxide-based air revitalization systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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